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Introduction

Ivabradine is a selective inhibitor of the hyperpolarization-activated cyclic nucleotide-gated
(HCN) channels, which are responsible for the cardiac pacemaker "funny" current (If).[1][2]
This current plays a crucial role in regulating the heart rate by controlling the spontaneous
diastolic depolarization in the sinoatrial node.[3][4] By specifically targeting the If current,
Ivabradine effectively reduces the heart rate without significantly impacting myocardial
contractility, ventricular repolarization, or blood pressure.[2][4] The isolated Langendorff-
perfused heart model is an invaluable ex vivo tool for investigating the direct cardiac effects of
pharmacological agents like lvabradine, independent of systemic neuro-hormonal influences.
This document provides detailed application notes and protocols for the use of Ivabradine in
Langendorff heart perfusion studies.

Mechanism of Action

Ivabradine's primary mechanism of action is the selective and specific inhibition of the If
current in the sinoatrial node.[3] It enters the HCN channel pore from the intracellular side
when the channel is in its open state.[5] This binding reduces the slope of diastolic
depolarization, leading to a dose-dependent decrease in the firing rate of the sinoatrial node
and consequently, a reduction in heart rate.[1][5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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